![molecular formula C17H11NO4 B6329508 2-(Naphthalen-2-yl)-4-nitrobenzoic acid, 95% CAS No. 1261902-36-6](/img/structure/B6329508.png)
2-(Naphthalen-2-yl)-4-nitrobenzoic acid, 95%
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Overview
Description
2-(Naphthalen-2-yl)-4-nitrobenzoic acid, 95% (2N4NBA) is a chemical compound used in a variety of scientific research applications. It is a white, crystalline solid with a melting point of 121-123°C and a purity of 95%. 2N4NBA is a useful reagent for the synthesis of various compounds and is widely used in the fields of organic chemistry, biochemistry, and pharmacology.
Scientific Research Applications
2-(Naphthalen-2-yl)-4-nitrobenzoic acid, 95% has a variety of scientific research applications. It is used in the synthesis of organic compounds, such as nitrobenzamides, nitrobenzoates, and nitrobenzoic acids. It is also used in the synthesis of pharmaceuticals and other biologically active compounds, such as antibiotics, antifungals, and antivirals. In addition, 2-(Naphthalen-2-yl)-4-nitrobenzoic acid, 95% is used in the synthesis of polymers, dyes, and pigments.
Mechanism of Action
2-(Naphthalen-2-yl)-4-nitrobenzoic acid, 95% is an aromatic nitro compound that is used in the synthesis of various organic compounds. It is an electrophilic reagent that is capable of reacting with a variety of functional groups. The nitro group of 2-(Naphthalen-2-yl)-4-nitrobenzoic acid, 95% can be reduced to a hydroxylamine, which can then be used in a variety of synthetic transformations.
Biochemical and Physiological Effects
2-(Naphthalen-2-yl)-4-nitrobenzoic acid, 95% is a relatively non-toxic compound and is not known to cause any adverse effects on human health. However, it is known to be an irritant to the skin and eyes and should be handled with caution. In addition, 2-(Naphthalen-2-yl)-4-nitrobenzoic acid, 95% is known to be an environmental pollutant and should be disposed of properly.
Advantages and Limitations for Lab Experiments
2-(Naphthalen-2-yl)-4-nitrobenzoic acid, 95% has several advantages in laboratory experiments. It is a relatively stable compound with a high purity and a low cost. In addition, it is easy to handle and store, and it is not highly toxic. However, 2-(Naphthalen-2-yl)-4-nitrobenzoic acid, 95% is an irritant and should be handled with care. It is also a potential environmental pollutant and should be disposed of properly.
Future Directions
The future applications of 2-(Naphthalen-2-yl)-4-nitrobenzoic acid, 95% are numerous. It can be used in the synthesis of organic compounds for pharmaceuticals and other biologically active compounds. It can also be used in the synthesis of polymers, dyes, and pigments. In addition, 2-(Naphthalen-2-yl)-4-nitrobenzoic acid, 95% can be used in the development of new catalysts and catalytic processes. Furthermore, 2-(Naphthalen-2-yl)-4-nitrobenzoic acid, 95% can be used in the development of new analytical techniques and methods. Finally, 2-(Naphthalen-2-yl)-4-nitrobenzoic acid, 95% can be used in the development of new materials for a variety of applications.
Synthesis Methods
2-(Naphthalen-2-yl)-4-nitrobenzoic acid, 95% is synthesized by the nitration of naphthalene with nitric acid. The reaction of the naphthalene with nitric acid and sulfuric acid yields a mixture of nitronaphthalenes, which are then purified by recrystallization. The purified product is then dried and stored in a cool, dark place.
properties
IUPAC Name |
2-naphthalen-2-yl-4-nitrobenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11NO4/c19-17(20)15-8-7-14(18(21)22)10-16(15)13-6-5-11-3-1-2-4-12(11)9-13/h1-10H,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUOFNQWEHPARRS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)C3=C(C=CC(=C3)[N+](=O)[O-])C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50618694 |
Source
|
Record name | 2-(Naphthalen-2-yl)-4-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50618694 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Naphthalen-2-YL)-4-nitrobenzoic acid | |
CAS RN |
1261902-36-6 |
Source
|
Record name | 2-(Naphthalen-2-yl)-4-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50618694 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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